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Introduction

L-lactaldehyde, systematically known as (S)-2-hydroxypropanal, is a chiral molecule of
significant interest in various biochemical pathways and as a potential building block in
stereoselective synthesis. Its single stereocenter at the second carbon atom dictates its three-
dimensional structure and its specific interactions with enzymes and other chiral molecules.
This technical guide provides a comprehensive overview of the stereospecificity and chirality of
L-lactaldehyde, including its physicochemical properties, synthesis, metabolic roles, and
detailed experimental protocols for its analysis.

Physicochemical Properties

L-lactaldehyde is a three-carbon aldehyde with a hydroxyl group on the second carbon.[1] Its
chirality arises from this stereocenter. While enantiomers share many physical properties, they
differ in their interaction with plane-polarized light.[2]
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L-lactaldehyde ((S)- D-lactaldehyde Racemic
Property ) )

enantiomer) ((R)-enantiomer) Lactaldehyde
Molecular Formula C3He02 C3He02 C3He02
Molecular Weight 74.08 g/mol 74.08 g/mol 74.08 g/mol
CAS Number 3913-64-2 3946-09-6 598-35-6

2S)-2- 2R)-2- RS)-2-
IUPAC Name (25) (eR) (RS)

hydroxypropanal hydroxypropanal hydroxypropanal

Colorless liquid (in Colorless liquid (in Colorless liquid (in
Appearance _ _ _

solution) solution) solution)
Specific Rotation Data not available in Data not available in .
([0]D) searched results searched results

Metabolic Significance and Signhaling Pathways

L-lactaldehyde is a key intermediate in several metabolic pathways, where its stereochemistry
is crucial for enzymatic recognition and conversion.

L-Fucose and L-Rhamnose Metabolism

In many bacteria, the catabolism of L-fucose and L-rhamnose proceeds through a series of
enzymatic steps that converge on the production of L-lactaldehyde.[3][4][5] This pathway is
essential for the utilization of these deoxy sugars as a carbon and energy source.

Multiple Steps
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Synthesis Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12058582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

